Cas no 1536667-54-5 (2-(1,2-thiazol-4-yl)ethan-1-ol)

• Product Name: 2-(1,2-thiazol-4-yl)ethan-1-ol
• CAS No: 1536667-54-5
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 6562553
• PubChem ID: 67697395
• Update Time: 2025-06-15

2-(1,2-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-thiazol-4-yl)ethan-1-ol
• 4-Isothiazoleethanol

• Inchi： 1S/C5H7NOS/c7-2-1-5-3-6-8-4-5/h3-4,7H,1-2H2
• InChI Key： GNKHNBDKZVAMFC-UHFFFAOYSA-N
• SMILES： S1C=C(CCO)C=N1

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 150.0±22.0 °C(Predicted)
• pka: 14.61±0.10(Predicted)

Additional information on 2-(1,2-thiazol-4-yl)ethan-1-ol

Introduction to 2-(1,2-thiazol-4-yl)ethan-1-ol (CAS No. 1536667-54-5)

2-(1,2-thiazol-4-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1536667-54-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural framework of 2-(1,2-thiazol-4-yl)ethan-1-ol incorporates a thiazole ring, which is a five-membered aromatic ring containing sulfur and nitrogen atoms, linked to an ethanol side chain. This unique configuration imparts distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

The thiazole moiety is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In recent years, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The presence of the ethanol group in 2-(1,2-thiazol-4-yl)ethan-1-ol enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This compound has been explored in various preclinical studies as a potential intermediate in the synthesis of more complex drug molecules.

One of the most compelling aspects of 2-(1,2-thiazol-4-yl)ethan-1-ol is its versatility in chemical modification. The thiazole ring can be further functionalized to introduce additional pharmacological properties or to enhance binding affinity to specific biological targets. Researchers have been particularly interested in modifying the ethanol side chain to develop novel analogs with improved efficacy and reduced toxicity. These modifications are often guided by computational modeling and high-throughput screening techniques to identify the most promising candidates for further development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(1,2-thiazol-4-yl)ethan-1-ol using state-of-the-art methodologies. These include transition-metal-catalyzed reactions, which offer high selectivity and yield under mild conditions. The ability to produce this compound in large quantities with high purity has facilitated its use in various research applications. For instance, it has been employed as a starting material for the synthesis of novel thiazole-based drugs that are being evaluated for their potential therapeutic effects.

The biological activity of 2-(1,2-thiazol-4-yl)ethan-1-ol has been investigated in several preclinical models. Studies have shown that this compound exhibits moderate antimicrobial activity against certain bacterial strains, suggesting its potential use in treating infections caused by multidrug-resistant pathogens. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings have prompted further research into its mechanism of action and potential therapeutic applications.

In the realm of drug discovery, thiazole derivatives continue to be a rich source of inspiration for medicinal chemists. The structural diversity of these compounds allows for the exploration of multiple biological targets simultaneously. For example, some thiazole-based drugs have been designed to interact with both enzymes and receptors, providing a dual-action approach to treating complex diseases. 2-(1,2-thiazol-4-yl)ethan-1-ol represents another valuable addition to this growing library of bioactive molecules.

The synthesis and characterization of 2-(1,2-thiazol-4-yl)ethan-1-ol have also contributed to our understanding of thiazole chemistry. Researchers have gained insights into how structural modifications influence the reactivity and functionality of thiazole derivatives. These insights are crucial for designing new drugs with improved pharmacokinetic profiles and reduced side effects. As such, 2-(1,2-thiazol-4-yethyl]ethan-l ol continues to be a subject of intense scientific interest.

The future prospects for 2-(1 , 12 -th i azo l -4 -y l ) e than -l -o l are promising , with ongoing studies aimed at expanding its therapeutic applications . Researchers are exploring its potential use in treating neurological disorders , where thiazole derivatives have shown promise due to their ability to cross the blood-brain barrier . Additionally , there is growing interest in using this compound as a scaffold for developing antiviral agents , given its structural similarity to known antiviral drugs.

In conclusion, 2 -( 12 -th i az o l -4 -y l ) e than -l -o l ( CAS No . 1536667 -54 -5 ) is a versatile and bioactive compound with significant potential in pharmaceutical research . Its unique structural features , combined with its observed biological activities , make it an attractive candidate for further development into novel therapeutic agents . As our understanding of th i az o l chemistry continues to grow , so too will the applications of compounds like this one . p >